Cas no 1031928-36-5 (8-Benzyl-1,8-diazaspiro[4.5]decan-2-one)

• Product Name: 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one
• CAS No: 1031928-36-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• MDL: MFCD10699290
• CID: 2093902
• PubChem ID: 49759482
• Update Time: 2025-06-09

8-Benzyl-1,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one
• AKOS023567994
• P10991
• CS-0049974
• 1031928-36-5
• MB08778
• AS-50738
• MFCD10699290

• MDL： MFCD10699290
• Inchi： 1S/C15H20N2O/c18-14-6-7-15(16-14)8-10-17(11-9-15)12-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18)
• InChI Key： KXFPZTZZSWFKPI-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CCN(CC3C=CC=CC=3)CC2)N1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one

Introduction to 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one (CAS No. 1031928-36-5)

8-Benzyl-1,8-diazaspiro[4.5]decan-2-one (CAS No. 1031928-36-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their cyclic structures sharing a common atom. The spirocyclic framework provides a rigid and conformationally restricted scaffold, making it an attractive candidate for drug design and development.

The benzyl substituent in 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one plays a crucial role in modulating the compound's biological activity and pharmacokinetic properties. Recent studies have shown that this substituent can enhance the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body. This property is particularly important for drugs designed to act on central nervous system (CNS) disorders.

In terms of its chemical structure, 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one features a spirocyclic core with two nitrogen atoms in the ring system, forming a diazaspiro structure. The presence of these nitrogen atoms introduces additional chemical reactivity and functional group diversity, which can be exploited for further chemical modifications and derivatization. This flexibility in chemical manipulation allows researchers to fine-tune the compound's properties for specific therapeutic applications.

The potential therapeutic applications of 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one are diverse and promising. One area of significant interest is its potential as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential as a novel pain management drug. The mechanism of action is thought to involve modulation of neurotransmitter systems, particularly those involving serotonin and norepinephrine.

Beyond pain management, 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one has also shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research indicates that this compound may have neuroprotective properties, potentially slowing down the progression of these debilitating conditions by reducing oxidative stress and inflammation in neuronal cells.

In addition to its therapeutic potential, 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one has been studied for its use as a research tool in understanding the pharmacology of spirocyclic compounds. Its unique structural features make it an ideal candidate for investigating the relationship between molecular structure and biological activity, providing valuable insights into the design of more effective drugs.

The synthesis of 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

In conclusion, 8-Benzyl-1,8-diazaspiro[4.5]decan-2-one (CAS No. 1031928-36-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural properties and biological activities make it an attractive candidate for further investigation and optimization. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases and conditions.